Cas no 141472-79-9 (1-[(4-chlorophenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazole)

• Product Name: 1-[(4-chlorophenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazole
• CAS No: 141472-79-9
• MF: C₁₆H₁₅ClN₂
• MW: 270.756702661514
• CID: 3102846
• PubChem ID: 683409
• Update Time: 2025-04-21

1-[(4-chlorophenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorobenzyl)-5,6-dimethyl-1H-benzimidazole
• 1-[(4-chlorophenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazole
• F1670-0107
• SCHEMBL10005900
• CCG-291121
• G32094
• 1-(2'-chloro)benzyl-5,6-dimethyl-benzimidazole
• CHEMBL1945694
• 1-[(4-chlorophenyl)methyl]-5,6-dimethylbenzimidazole
• STK866099
• 1-[(4-CHLOROPHENYL)METHYL]-5,6-DIMETHYL-1,3-BENZODIAZOLE
• BDBM50447261
• SR-01000519354-1
• CS-0248316
• SR-01000519354
• AKOS001139178
• 1-(4-chlorobenzyl)-5,6-dimethyl-1H-benzo[d]imidazole
• Z26251902
• AG-205/36981057
• 141472-79-9
• EN300-39612
• RFA47279

• Inchi： 1S/C16H15ClN2/c1-11-7-15-16(8-12(11)2)19(10-18-15)9-13-3-5-14(17)6-4-13/h3-8,10H,9H2,1-2H3
• InChI Key： AGMQHEBJQCVRFK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C=NC2C=C(C)C(C)=CC1=2

Computed Properties

• Exact Mass: 270.0923762g/mol
• Monoisotopic Mass: 270.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles